Cas no 10136-57-9 (5-(Chloromethyl)quinolin-8-ol)

• Product Name: 5-(Chloromethyl)quinolin-8-ol
• CAS No: 10136-57-9
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD06252469
• CID: 214341
• PubChem ID: 416881
• Update Time: 2025-09-24

5-(Chloromethyl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)quinolin-8-ol
• 5-(chloroMethyl)-8-hydroxy-quinoline HCl
• 5-(CHLOROMETHYL)QUINOLIN-8-OL HYDROCHLORIDE
• 8-Quinolinol,5-(chloromethyl)-
• 5-(Chloromethyl)-8-Quinolinol
• 5-Chlormethyl-8-hydroxy-chinolin
• 5-Chlormethyl-chinolin-8-ol
• 5-chloromethyl-8-hydroxyquinoline
• 5-(ChloroMethyl)-8-quinolinol, HCl
• JGOBHUWKRDXZEY-UHFFFAOYSA-N
• CHEMBL220873
• SCHEMBL112193
• DTXSID70906080
• FT-0703413
• 10136-57-9
• NSC 83066
• SB21381
• 8-hydroxy-5-chloromethylquinoline
• 8-Quinolinol, 5-(chloromethyl)-
• NSC83066
• 5-(Chloromethyl)quinolin-8-ol, 95%
• AKOS000117116
• 8-Quinolinol, 5-(chloromethyl)-, hydrochloride
• NCIOpen2_004614
• A850242
• Zinc00043876
• DB-058599
• STL195401
• ALBB-010263

• MDL： MFCD06252469
• Inchi： 1S/C10H8ClNO/c11-6-7-3-4-9(13)10-8(7)2-1-5-12-10/h1-5,13H,6H2
• InChI Key： JGOBHUWKRDXZEY-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 229.00600
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.48120